Cas no 37394-31-3 (5-(1R)-2-(tert-butylamino)-1-hydroxyethylbenzene-1,3-diol)

• Product Name: 5-(1R)-2-(tert-butylamino)-1-hydroxyethylbenzene-1,3-diol
• CAS No: 37394-31-3
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 296765
• Update Time: 2025-10-28

5-(1R)-2-(tert-butylamino)-1-hydroxyethylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,5-[(1R)-2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-
• (-)-Terbutalin
• (-)-Terbutaline
• (R)-(-)-Terbutaline
• (R)-Terbutaline
• 1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-, (R)-
• l-Terbutaline
• Terbutaline
• 5-(1R)-2-(tert-butylamino)-1-hydroxyethylbenzene-1,3-diol

• Inchi： InChI=1S/C12H19NO3/c1-12(2,3)13-7-11(16)8-4-9(14)6-10(15)5-8/h4-6,11,13-16H,7H2,1-3H3/t11-/m0/s1
• InChI Key： XWTYSIMOBUGWOL-NSHDSACASA-N
• SMILES： O[C@H](C1C=C(C=C(C=1)O)O)CN([H])C(C)(C)C

Computed Properties

• Exact Mass: 225.136
• Monoisotopic Mass: 225.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols